Cas no 1806871-17-9 (3-Cyano-4-(difluoromethyl)-6-fluoro-2-iodopyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-6-fluoro-2-iodopyridine
• CAS No: 1806871-17-9
• MF: C₇H₂F₃IN₂
• MW: 298.003863811493
• CID: 4871508
• Update Time: 2025-06-12

3-Cyano-4-(difluoromethyl)-6-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-6-fluoro-2-iodopyridine

• Inchi： 1S/C7H2F3IN2/c8-5-1-3(6(9)10)4(2-12)7(11)13-5/h1,6H
• InChI Key： CFXYTTHWIXPJLD-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=C(N=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-4-(difluoromethyl)-6-fluoro-2-iodopyridine

Comprehensive Overview of 3-Cyano-4-(difluoromethyl)-6-fluoro-2-iodopyridine (CAS No. 1806871-17-9)

3-Cyano-4-(difluoromethyl)-6-fluoro-2-iodopyridine (CAS No. 1806871-17-9) is a highly specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This pyridine derivative features a cyano group, difluoromethyl moiety, and an iodine substituent, making it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "pyridine-based building blocks", "fluorinated heterocycles", and "iodopyridine applications", reflecting the growing interest in this compound's utility.

The compound's molecular structure is characterized by its electron-withdrawing groups, which enhance its reactivity in cross-coupling reactions, a topic widely discussed in modern organic chemistry forums. Searches for "Suzuki-Miyaura coupling with iodopyridines" or "C-H activation in fluorinated pyridines" highlight its relevance in catalytic transformations. Additionally, the presence of both fluoro and difluoromethyl groups aligns with the pharmaceutical industry's focus on metabolic stability and bioavailability optimization, addressing common queries like "fluorine in drug design".

From a synthetic perspective, 3-Cyano-4-(difluoromethyl)-6-fluoro-2-iodopyridine serves as a critical precursor for biologically active molecules. Its iodo substituent facilitates late-stage functionalization, a technique increasingly popular in medicinal chemistry. Recent publications and patents emphasize its role in developing kinase inhibitors and antiviral agents, resonating with search trends such as "iodopyridine in drug discovery" and "cyano-pyridine scaffolds". The compound's thermal stability and solubility profile further make it suitable for high-throughput screening, a key concern for researchers exploring "fragment-based drug design".

Environmental and regulatory considerations are also pivotal in discussions about 1806871-17-9. While the compound itself is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Queries like "green chemistry alternatives for halogenated pyridines" or "sustainable synthesis of fluorinated intermediates" reflect the industry's shift toward eco-friendly practices. Innovations in catalytic fluorination and flow chemistry are often cited as solutions to minimize waste generation during its production.

In summary, 3-Cyano-4-(difluoromethyl)-6-fluoro-2-iodopyridine (CAS No. 1806871-17-9) exemplifies the intersection of structural complexity and practical utility in modern chemical research. Its alignment with trending topics like "precision synthesis", "fluorine chemistry", and "drug-like scaffolds" ensures its continued relevance in scientific and industrial applications. As demand for tailored heterocycles grows, this compound remains a focal point for innovation in organic synthesis and materials science.